Cas no 1000564-90-8 (2-6-(trifluoromethyl)pyridin-2-ylacetonitrile)

2-(6-(Trifluoromethyl)pyridin-2-yl)acetonitrile is a versatile fluorinated pyridine derivative, primarily employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. The nitrile functionality offers further derivatization potential, enabling transformations into amines, acids, or heterocycles. This compound exhibits high purity and consistent reactivity, ensuring reliable performance in coupling reactions and nucleophilic substitutions. Its structural features are particularly advantageous in the development of herbicides, insecticides, and drug candidates targeting CNS or inflammatory pathways. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.
2-6-(trifluoromethyl)pyridin-2-ylacetonitrile structure
1000564-90-8 structure
Product Name:2-6-(trifluoromethyl)pyridin-2-ylacetonitrile
CAS No:1000564-90-8
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD09923756
CID:1034407
PubChem ID:63203754
Update Time:2025-06-09

2-6-(trifluoromethyl)pyridin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(6-(Trifluoromethyl)pyridin-2-yl)acetonitrile
    • 2-[6-(trifluoromethyl)pyridin-2-yl]acetonitrile
    • NULL
    • 2-6-(trifluoromethyl)pyridin-2-ylacetonitrile
    • AT25299
    • J-506149
    • DTXSID30734548
    • CS-0269388
    • AKOS012506159
    • [6-(Trifluoromethyl)pyridin-2-yl]acetonitrile
    • GGFKLGNJHDHBMS-UHFFFAOYSA-N
    • SB54389
    • DB-291911
    • EN300-214721
    • 1000564-90-8
    • MDL： MFCD09923756
    • Inchi： 1S/C8H5F3N2/c9-8(10,11)7-3-1-2-6(13-7)4-5-12/h1-3H,4H2
    • InChI Key： GGFKLGNJHDHBMS-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(CC#N)N=1)(F)F

Computed Properties

  • Exact Mass: 186.04048265g/mol
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.307±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 212.9±35.0 ºC (760 Torr),
  • Flash Point: 82.6±25.9 ºC,
  • Solubility: Slightly soluble (8.4 g/l) (25 º C),

2-6-(trifluoromethyl)pyridin-2-ylacetonitrile Pricemore >>

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